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Compound of Interest

Compound Name: MAX-40279

Cat. No.: B10815442

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides detailed protocols for the in vivo dosing and administration of
Infigratinib (a representative FGFR inhibitor) in mouse models, based on publicly available
preclinical data. These guidelines are intended to assist researchers in designing and
executing studies to evaluate the efficacy and pharmacodynamics of similar tyrosine kinase
inhibitors.

Quantitative Data Summary

The following tables summarize key quantitative data for the in vivo administration of Infigratinib
and other relevant compounds in mice.

Table 1: Infigratinib Dosing and Administration in a Mouse Xenograft Model
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Parameter Value Source

Compound Infigratinib [1]

UZLX-GIST2, UZLX-GIST9,
Mouse Model GIST48 xenografts in nu/nu [1]
NMRI mice

Acetate buffer (pH 4.6) and
Dosing Vehicle Polyethylene glycol 300 [1]
(PEG300) (1:1)

Concentration 6 mg/mL [1]
Route of Administration Oral gavage [1]
Dosage Volume 5 mL/kg

When tumor volume reached
250-300 mm3

Treatment Initiation

L Tumor volume measured three
Monitoring Frequency )
times per week

Table 2: General Guidelines for Injection/Administration Volumes in Mice

Route of Administration Recommended Volume Source

1-5 mL/kg (less than 0.2 mL

Intravenous (1V) bolus
total)

Intraperitoneal (IP) 2-3mL

2-3 mL in the scruff, 0.2 mL
Subcutaneous (SC)

inguinal
Intramuscular (IM) <50 microliters/site
Oral Gavage 10 mL/kg

Experimental Protocols
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Preparation of Infigratinib Dosing Solution

Objective: To prepare a homogenous solution of Infigratinib suitable for oral administration in

mice.

Materials:

Infigratinib powder

Acetate buffer (pH 4.6)

Polyethylene glycol 300 (PEG300)

Sterile conical tubes

Vortex mixer

Calibrated pipette
Protocol:

o Weigh the required amount of Infigratinib powder to achieve a final concentration of 6
mg/mL.

e Prepare a 1:1 solution of acetate buffer (pH 4.6) and PEG300.
« In a sterile conical tube, add the weighed Infigratinib powder.
e Add the acetate buffer and PEG300 solution to the powder.

» Vortex the mixture thoroughly until the Infigratinib is completely dissolved and the solution is
clear.

» Store the solution according to the manufacturer's recommendations until use.

In Vivo Efficacy Study in a Mouse Xenograft Model

Objective: To evaluate the anti-tumor efficacy of Infigratinib in a mouse xenograft model.
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Materials:

Female adult nu/nu NMRI mice

Human GIST tissue for transplantation (e.g., UZLX-GIST2)
Infigratinib dosing solution (6 mg/mL)

Oral gavage needles

Calipers

Animal balance

Protocol:

Bilaterally transplant human GIST tissue subcutaneously into the flanks of the mice.
Monitor the mice regularly for tumor growth.

Once tumors reach a volume of 250-300 mm3, randomize the mice into treatment and
control groups.

Administer the Infigratinib solution to the treatment group via oral gavage at a dose of 5
mL/kg. The control group should receive the vehicle solution.

Measure the tumor volume using calipers three times per week. Tumor volume can be
calculated using the formula: width x length x height.

Monitor the body weight and overall health of the animals regularly as a measure of safety
and tolerability.

Continue the treatment for the duration specified in the study design.

At the end of the experiment, euthanize the mice and collect the tumors for further analysis
(e.g., Western blotting, immunohistochemistry).

Visualizations
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Caption: Infigratinib inhibits the FGFR signaling pathway.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b10815442?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Workflow

In Vivo Efficacy Study Workflow
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Caption: Workflow for an in vivo efficacy study in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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